Cas no 1805309-18-5 (4-(Difluoromethyl)-3-iodopyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-iodopyridine-2-carboxaldehyde
• CAS No: 1805309-18-5
• MF: C₇H₄F₂INO
• MW: 283.01404094696
• CID: 4847462
• Update Time: 2025-06-10

4-(Difluoromethyl)-3-iodopyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodopyridine-2-carboxaldehyde

• Inchi： 1S/C7H4F2INO/c8-7(9)4-1-2-11-5(3-12)6(4)10/h1-3,7H
• InChI Key： NLIKTJPHBOCQPM-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=NC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 4-(Difluoromethyl)-3-iodopyridine-2-carboxaldehyde

Recent Advances in the Application of 4-(Difluoromethyl)-3-iodopyridine-2-carboxaldehyde (CAS: 1805309-18-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(Difluoromethyl)-3-iodopyridine-2-carboxaldehyde (CAS: 1805309-18-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic aldehyde, characterized by a difluoromethyl group and an iodine substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The presence of the iodine atom makes it a valuable building block for further functionalization via cross-coupling reactions, while the aldehyde group offers a reactive handle for condensation and nucleophilic addition reactions.

One of the most notable applications of 4-(Difluoromethyl)-3-iodopyridine-2-carboxaldehyde is in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in various inflammatory and oncological diseases. The researchers utilized the iodine substituent to introduce additional pharmacophores via Sonogashira coupling, resulting in compounds with enhanced binding affinity and selectivity. The difluoromethyl group was found to improve metabolic stability, a critical factor in drug development.

In addition to its role in kinase inhibitor development, this compound has also been explored as a precursor for the synthesis of fluorinated pyridine derivatives. Fluorinated compounds are increasingly important in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and half-life. A recent preprint on bioRxiv detailed a novel synthetic route using 4-(Difluoromethyl)-3-iodopyridine-2-carboxaldehyde to generate a library of fluorinated analogs with potential applications in central nervous system (CNS) disorders. The study reported that the difluoromethyl group significantly enhanced blood-brain barrier penetration, a key challenge in CNS drug development.

Another emerging application of this compound is in the field of chemical proteomics, where it has been used as a reactive probe for target identification. A 2024 study in ACS Chemical Biology described its use in activity-based protein profiling (ABPP) to identify off-targets of kinase inhibitors. The aldehyde functionality was exploited to conjugate the compound to a biotin tag, enabling pull-down assays and mass spectrometry-based identification of interacting proteins. This approach provides valuable insights into the selectivity and potential side effects of kinase-targeted therapies.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-(Difluoromethyl)-3-iodopyridine-2-carboxaldehyde. Recent patents (e.g., WO2023124567) have addressed these issues by optimizing reaction conditions to improve yield and purity. Additionally, computational studies have been employed to predict its reactivity and guide synthetic strategies, as reported in a 2023 Organic Process Research & Development article. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 4-(Difluoromethyl)-3-iodopyridine-2-carboxaldehyde (CAS: 1805309-18-5) represents a versatile and valuable building block in modern drug discovery and chemical biology. Its unique structural features enable diverse applications, from kinase inhibitor development to chemical proteomics. Ongoing research continues to uncover new uses for this compound, underscoring its importance in the field. Future studies may focus on expanding its utility in other therapeutic areas and further optimizing synthetic methodologies to enhance accessibility for the research community.